2-Methoxyphenyl 2-(2-piperidinyl)ethyl ether hydrochloride
Overview
Description
Molecular Structure Analysis
The IUPAC name of the compound is 2-[2-(4-methoxyphenoxy)ethyl]piperidine hydrochloride . The InChI code is 1S/C14H21NO2.ClH/c1-16-13-5-7-14(8-6-13)17-11-9-12-4-2-3-10-15-12;/h5-8,12,15H,2-4,9-11H2,1H3;1H .Physical and Chemical Properties Analysis
The compound has a molecular weight of 271.78 g/mol. More detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Scientific Research Applications
Serotonin Receptor Interactions
- Research has shown that compounds structurally related to "2-Methoxyphenyl 2-(2-piperidinyl)ethyl ether hydrochloride" have been studied for their potential interactions with serotonin (5-HT) receptors. These studies provide insights into the therapeutic potential of such compounds in treating anxiety and mood disorders. For example, compounds targeting the 5-HT(1A) receptors have been implicated in the pathophysiology and treatment of these conditions, demonstrating the significance of receptor occupancy studies using positron emission tomography (PET) and selective antagonists (Rabiner et al., 2002).
Imaging Studies
- The use of PET imaging to delineate serotonin receptors in the human brain highlights the role of structurally similar compounds in advancing our understanding of psychiatric and neurological disorders. Studies employing radioligands like [11C]WAY-100635 have provided the first delineation of 5-HT1A receptors in living human brains, underscoring the potential of these compounds in investigating the central nervous system's pharmacology (Pike et al., 1995).
Metabolism and Pharmacokinetics
- Understanding the metabolism and disposition of related compounds is crucial for their development as therapeutic agents. Studies on the metabolism and disposition of compounds like BMS-690514, an inhibitor of human epidermal growth factor and vascular endothelial growth factor receptors, reveal the complexity of metabolic pathways and the importance of assessing metabolic profiles for clinical applications (Christopher et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
2-[2-(2-methoxyphenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-16-13-7-2-3-8-14(13)17-11-9-12-6-4-5-10-15-12;/h2-3,7-8,12,15H,4-6,9-11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMXLBRGOMIDIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCC2CCCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1219982-04-3 | |
Record name | Piperidine, 2-[2-(2-methoxyphenoxy)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219982-04-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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